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Compound of Interest

Compound Name: PHENAZ

Cat. No.: B1141392 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

PHENAZ, chemically known as Phenazopyridine, is critical due to its hazardous properties and

potential environmental impact. This guide provides essential safety and logistical information

for the appropriate handling and disposal of Phenazopyridine and its hydrochloride salt.

I. Chemical and Physical Properties
A clear understanding of the substance's properties is fundamental to its safe handling and

disposal.

Property Value

Chemical Formula
C₁₁H₁₁N₅ (Phenazopyridine) | C₁₁H₁₁N₅·HCl

(Phenazopyridine Hydrochloride)

Molecular Weight
213.24 g/mol (Phenazopyridine) | 249.70 g/mol

(Phenazopyridine Hydrochloride)[1][2][3]

Appearance Brick-red microcrystals or a purple powder[3][4]

Solubility
Slightly soluble in cold water and alcohol;

soluble in boiling water and acetic acid.[3]

Melting Point
240°C (464°F) (Phenazopyridine Hydrochloride)

[1]
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II. Hazard Profile and Safety Precautions
Phenazopyridine is classified as a hazardous substance, and appropriate precautions must be

taken at all times.

Hazard Description

Carcinogenicity

Classified as a Group 2B carcinogen by the

IARC, meaning it is possibly carcinogenic to

humans.[1] It is reasonably anticipated to be a

human carcinogen based on animal studies.[4]

[5][6]

Acute Toxicity
Harmful if swallowed.[7][8][9] The acute oral

LD50 in rats is 472 mg/kg.[1]

Organ Toxicity
The substance is toxic to the kidneys, nervous

system, bladder, and gastrointestinal tract.[1]

Health Effects

May cause skin and serious eye irritation.[7][8]

High levels of exposure can lead to

methemoglobinemia, characterized by

headache, dizziness, and cyanosis.[9][10]

Reactivity

As an azo compound, it can be reactive. It is

incompatible with strong oxidizing agents, acids,

aldehydes, and other substances, which may

lead to the formation of toxic gases.[4][11]

Personal Protective Equipment (PPE): When handling Phenazopyridine, especially in

powdered form, appropriate PPE, including gloves, safety glasses, and a lab coat, should be

worn. Work in a well-ventilated area or under a fume hood to avoid inhalation of dust.[1][7]

III. Disposal Procedures
The primary goal of disposal is to prevent environmental contamination and human exposure.

The following step-by-step guidance should be followed.

Step 1: Determine the Nature of the Waste
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Identify whether you are disposing of pure Phenazopyridine, solutions, or contaminated

materials (e.g., glassware, PPE). This will determine the appropriate disposal pathway.

Step 2: Segregation and Labeling

All Phenazopyridine waste must be segregated from general laboratory waste. Containers for

Phenazopyridine waste should be clearly labeled as "Hazardous Waste: Phenazopyridine" and

include appropriate hazard symbols.

Step 3: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Phenazopyridine.
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Start: Phenazopyridine Waste Generated

Is a licensed hazardous waste disposal service available?

Package, label, and store waste according to institutional and regulatory guidelines for pickup.

Yes

Consult with Environmental Health and Safety (EHS) for approved institutional procedures.

No

End of Disposal Process

Does EHS approve of in-lab deactivation?

Follow a validated chemical deactivation protocol.
(Note: No specific protocol found in public literature. Must be provided by EHS.)

Yes

Are there any pharmaceutical take-back programs available?

No

Utilize an approved pharmaceutical take-back program for disposal.

Yes

For small quantities (as a last resort and if permitted by local regulations):
1. Remove from original container.

2. Mix with an undesirable substance (e.g., used coffee grounds, kitty litter).
3. Place in a sealed container.

4. Dispose of in household trash.

No

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Phenazopyridine waste.
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Recommended Disposal Method:

The most appropriate and recommended method for the disposal of Phenazopyridine is

through a licensed hazardous waste disposal company. This ensures compliance with federal,

state, and local regulations.

Alternative Disposal for Small Quantities (if permitted):

For very small residual amounts, and only if a hazardous waste disposal service or take-back

program is not available, the following procedure for disposal in household trash may be

considered, subject to local regulations.[12][13][14][15]

Do Not Flush: Do not dispose of Phenazopyridine down the drain or toilet, as this can lead to

environmental contamination.[12][13]

Inertization: Remove the Phenazopyridine from its original container. Mix the material

(without crushing tablets or capsules) with an unappealing substance such as used coffee

grounds or kitty litter.[13][14][15]

Containment: Place the mixture in a sealable plastic bag or other container to prevent

leakage.[13][14]

Final Disposal: Dispose of the sealed container in the regular trash.[15]

Spill Cleanup:

In the event of a spill, the following steps should be taken:[10]

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection if dealing with a powder.

Carefully collect the powdered material and place it in a sealed, labeled container for

hazardous waste disposal.

Ventilate the area and wash the spill site after the material has been collected.
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IV. Regulatory Considerations
It is imperative to comply with all applicable regulations regarding hazardous waste. Contact

your state's Department of Environmental Protection (DEP) or the regional office of the

Environmental Protection Agency (EPA) for specific guidance on disposing of Phenazopyridine

as a hazardous waste.[10] Healthcare facilities should adhere to EPA regulations, which may

include a ban on sewering hazardous pharmaceutical waste.[16]

By adhering to these procedures, you can ensure the safe and responsible disposal of

Phenazopyridine, minimizing risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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